Cas no 1823329-53-8 (1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol)

• Product Name: 1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol
• CAS No: 1823329-53-8
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6445011
• PubChem ID: 130130196
• Update Time: 2025-07-19

1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol
• 1823329-53-8
• EN300-1846117
• 1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol

• Inchi： 1S/C8H10N2O2S/c1-5-7(6(12)4-11)10-2-3-13-8(10)9-5/h2-3,6,11-12H,4H2,1H3
• InChI Key： VYCVTYFJHUCMOO-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(CO)O

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86Ų

Additional information on 1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol

Chemical Profile of 1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol (CAS No. 1823329-53-8)

1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the imidazo[2,1-b][1,3]thiazole class, a scaffold that has been extensively studied for its pharmacological properties. The presence of a methyl group at the 6-position of the imidazo[2,1-b][1,3]thiazole ring and the substitution of an ethane-1,2-diol moiety at the 1-position introduces distinct chemical and biological functionalities that make this molecule a promising candidate for further investigation.

The chemical structure of 1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol (CAS No. 1823329-53-8) exhibits a rich interplay of electronic and steric effects that influence its reactivity and interaction with biological targets. The methylimidazo[2,1-b][1,3]thiazole core is known to exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The ethane-1,2-diol group introduces hydrophilicity and potential hydrogen bonding capabilities, which can modulate the compound's solubility and binding affinity to biological receptors.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The imidazo[2,1-b][1,3]thiazole scaffold is particularly noteworthy due to its structural versatility and biological relevance. Studies have demonstrated that modifications at different positions of this scaffold can significantly alter its pharmacological profile. For instance, the substitution at the 5-position with an ethane-1,2-diol group can enhance the compound's ability to interact with specific enzymes or receptors involved in disease pathways.

In the context of current research, 1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol has been explored for its potential role in modulating inflammatory responses. In vitro studies have suggested that this compound may interact with key inflammatory mediators by inhibiting the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory cytokines and play a significant role in conditions like arthritis and other chronic inflammatory diseases. The structural features of this molecule allow it to mimic or interfere with natural signaling pathways that regulate inflammation.

Moreover, the methyl group at the 6-position of the imidazo[2,1-b][1,3]thiazole ring contributes to steric hindrance and electronic distribution within the molecule. This can influence how the compound binds to biological targets by affecting its conformational flexibility and electronic properties. Computational studies using molecular modeling techniques have been instrumental in predicting the binding modes of this compound with potential drug targets. These studies often reveal critical interactions between key functional groups in 1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1,2-diol and amino acid residues in proteins or enzymes.

The ethane-1,2-diol moiety at the 1-position adds another layer of complexity to the compound's pharmacological behavior. This group can participate in hydrogen bonding interactions with polar residues in biological targets, enhancing binding affinity. Additionally, it can influence solubility and metabolic stability by affecting hydrophilic interactions with cellular components. Such properties are particularly important for drug candidates intended for oral administration or systemic delivery.

Recent clinical trials have begun to explore derivatives of imidazo[2,1-b][1,3]thiazole compounds for their therapeutic potential. While CAS No. 1823329-53-8 itself may not be under clinical investigation as a standalone drug entity yet، its structural analogs have shown promise in treating various diseases. For example，some derivatives have demonstrated efficacy in preclinical models of cancer by inhibiting key signaling pathways involved in tumor growth and metastasis. The presence of both an imidazole ring system and a hydroxylated ethane group suggests that this compound could be further modified to enhance its pharmacokinetic properties while retaining its biological activity.

The synthesis of CAS No. 1823329-53-8 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydroxylation or methylation at specific positions on the heterocyclic core. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater precision，facilitating their exploration as potential drug candidates.

In conclusion，the compound CAS No. 1823329-53-8 (also known as 6-Methylimidazo[2,1-b][13]thiazol-5-ylethane-12-diol) represents a fascinating example of how structural modifications within heterocyclic frameworks can lead to novel bioactive molecules with therapeutic potential。 Its unique combination of functional groups makes it an attractive candidate for further research into modulating inflammatory processes、cancer pathways，and other critical biological functions。 As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals。